Cas no 2681255-65-0 (benzyl N-(1-hydroxyhex-4-en-2-yl)carbamate)

• Product Name: benzyl N-(1-hydroxyhex-4-en-2-yl)carbamate
• CAS No: 2681255-65-0
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5847731
• PubChem ID: 165914982
• Update Time: 2025-10-20

benzyl N-(1-hydroxyhex-4-en-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7152193
• benzyl N-(1-hydroxyhex-4-en-2-yl)carbamate
• 2681255-65-0

• Inchi： 1S/C14H19NO3/c1-2-3-9-13(10-16)15-14(17)18-11-12-7-5-4-6-8-12/h2-8,13,16H,9-11H2,1H3,(H,15,17)/b3-2+
• InChI Key： BGCAHBXRHXATGM-NSCUHMNNSA-N
• SMILES： OCC(C/C=C/C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(1-hydroxyhex-4-en-2-yl)carbamate

Benzyl N-(1-Hydroxyhex-4-en-2-yl)Carbamate: A Comprehensive Overview

Benzyl N-(1-hydroxyhex-4-en-2-yl)carbamate, also known by its CAS number No. 2681255-65-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The benzyl N-(1-hydroxyhex-4-en-2-yl)carbamate structure consists of a benzyl group attached to a carbamate moiety, which is further connected to a hydroxyl-substituted hexene chain. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions and biological interactions.

Recent studies have explored the synthesis of benzyl N-(1-hydroxyhex-4-en-2-yl)carbamate using environmentally friendly methodologies, such as catalytic asymmetric synthesis and enzymatic catalysis. These advancements have not only improved the yield but also reduced the environmental footprint of its production process.

In terms of applications, benzyl N-(1-hydroxyhex-4-en-2-yl)carbamate has shown promise in the development of bioactive compounds. Researchers have investigated its role as a precursor in the synthesis of complex natural products and drug candidates, leveraging its structural flexibility and reactivity.

Moreover, the compound has been studied for its potential in polymer chemistry, where its ability to form stable covalent bonds makes it a valuable building block for advanced materials. Its incorporation into polymeric systems has been shown to enhance mechanical properties and thermal stability.

Recent findings also highlight the importance of benzyl N-(1-hydroxyhex-4-en-2-yli carbamate) in medicinal chemistry, particularly in the design of enzyme inhibitors and bioisosteres. Its unique stereochemistry allows for precise molecular interactions, making it a valuable tool in drug discovery.

From an environmental perspective, studies on the degradation pathways of benzyl N-(1-hydroxyhexeneyl carbamate) have provided insights into its biodegradability and ecological impact. Understanding these processes is crucial for ensuring sustainable practices in its production and application.

In conclusion, benzyl N-(1-hydroxyhexeneyl carbamate) (CAS No. 2681255–65–0) stands out as a multifaceted compound with diverse applications across various scientific domains. Ongoing research continues to unlock its potential, paving the way for innovative solutions in chemistry and beyond.